N-(4-methylbenzyl)-3-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)pyridin-2-amine

• IUPAC Name: N-[(4-methylphenyl)methyl]-3-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]pyridin-2-amine
• InChI: InChI=1S/C22H20N4O/c1-15-8-10-17(11-9-15)14-24-21-19(7-4-12-23-21)22-25-20(26-27-22)18-6-3-5-16(2)13-18/h3-13H,14H2,1-2H3,(H,23,24)
• InChI Key: TVEKEKUKUYUUPH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC2=C(C=CC=N2)C3=NC(=NO3)C4=CC=CC(=C4)C
• Molecular Formula: C22H20N4O
• Molecular Weight: 356.4 g/mol

Description

N-(4-methylbenzyl)-3-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)pyridin-2-amine is a chemical compound with potential applications in scientific research. This compound is a member of the pyridine family and contains an oxadiazole ring, which makes it a potential candidate for various biological applications.

Mechanism of Action

The mechanism of action of N-(4-methylbenzyl)-3-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)pyridin-2-amine is not well understood. However, it is believed that this compound targets various biological pathways, including enzymes and receptors. The compound's unique structure allows it to interact with these targets, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects:
N-(4-methylbenzyl)-3-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)pyridin-2-amine has various biochemical and physiological effects. This compound has been shown to inhibit the activity of certain enzymes, including phosphodiesterase and protein kinase C. Additionally, this compound has been shown to activate certain receptors, including the adenosine A1 receptor. These effects can lead to various physiological effects, including vasodilation and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-methylbenzyl)-3-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)pyridin-2-amine in lab experiments is its unique structure, which allows it to target various biological pathways. Additionally, this compound is relatively easy to synthesize, making it readily available for research purposes. However, one limitation of using this compound is its limited solubility in water, which can make it challenging to use in certain assays.

Future Directions

There are several future directions for the research and development of N-(4-methylbenzyl)-3-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)pyridin-2-amine. One potential direction is the development of drugs that target the adenosine A1 receptor, which this compound has been shown to activate. Additionally, this compound's unique structure makes it a potential candidate for the development of drugs that target various enzymes and receptors. Finally, this compound can be used as a tool in various biological assays to study the biological pathways that it targets.

Synthesis Methods

The synthesis of N-(4-methylbenzyl)-3-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)pyridin-2-amine can be achieved through a multi-step process. The first step involves the synthesis of 3-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)pyridine-2-amine by reacting 3-(m-tolyl)-1,2,4-oxadiazole-5-carboxylic acid with 2-chloropyridine. The second step involves the reduction of the nitro group in the presence of palladium on carbon to form the amine group. Finally, the third step involves the reaction of the amine group with 4-methylbenzyl chloride to form N-(4-methylbenzyl)-3-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)pyridin-2-amine.

Scientific Research Applications

N-(4-methylbenzyl)-3-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)pyridin-2-amine has potential applications in scientific research. This compound is a potential candidate for the development of drugs that target various biological pathways. The compound's unique structure makes it a potential candidate for the development of drugs that target enzymes, receptors, and other biological targets. Additionally, this compound can be used as a tool in various biological assays to study the biological pathways that it targets.